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Compound of Interest

Compound Name: Pivanex

Cat. No.: B1678495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pivanex (also known as AN-9 or pivalyloxymethyl butyrate) is a prodrug of butyric acid and

functions as a histone deacetylase (HDAC) inhibitor.[1] By inhibiting HDACs, Pivanex can lead

to the hyperacetylation of histones, resulting in a more open chromatin structure and the

regulation of gene expression. This activity ultimately down-regulates the Bcr-Abl oncoprotein,

enhances apoptosis, and exhibits anti-angiogenic and anti-metastatic properties.[1] These

characteristics make Pivanex a compound of interest in cancer research.

Proper preparation of a Pivanex stock solution is critical for obtaining reliable and reproducible

results in both in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving Pivanex for research purposes.[1] This document provides a detailed

protocol for the preparation, storage, and handling of Pivanex stock solutions using DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative data for Pivanex (AN-9).
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Parameter Value Reference

Molecular Weight 202.25 g/mol [1]

Solubility in DMSO ≥ 100 mg/mL (≥ 494.44 mM) [1]

Appearance Liquid [1]

Storage (Pure Form)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In DMSO)
-80°C for 6 months; -20°C for 1

month
[1]

Typical In Vitro Conc. 100-500 µM [1]

Typical In Vivo Conc. 200 mg/kg (in mice) [1]

Experimental Protocol: Preparation of a 100 mM
Pivanex Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Pivanex in DMSO.

Adjustments can be made to the calculations to prepare a stock solution of a different

concentration.

3.1. Materials and Equipment

Pivanex (AN-9) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), newly opened[1]

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Procedure

Preparation: Work in a clean, sterile environment, such as a laminar flow hood, to minimize

contamination. Ensure all equipment is clean and properly calibrated.

Weighing Pivanex: Accurately weigh out the desired amount of Pivanex powder using an

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, you would

need:

Mass = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.1 mol/L x 0.001 L x 202.25 g/mol = 0.020225 g = 20.225 mg

Dissolving in DMSO:

Carefully transfer the weighed Pivanex powder into a sterile amber vial.

Add the calculated volume of fresh, high-purity DMSO. For the example above, add 1 mL

of DMSO. It is crucial to use a newly opened bottle of DMSO as it is hygroscopic, and

absorbed water can affect solubility.[1]

Cap the vial securely.

Mixing: Vortex the solution thoroughly until the Pivanex is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.[1]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]
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Working Solutions: When needed, thaw a single aliquot at room temperature. Prepare

working solutions by diluting the stock solution in the appropriate cell culture medium or

buffer immediately before use. Do not re-freeze and re-use thawed aliquots. For in vivo

experiments, it is recommended to prepare the working solution fresh on the day of use.[1]

Mandatory Visualizations
4.1. Experimental Workflow
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Preparation
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Storage & Use

1. Weigh Pivanex Powder

2. Add Anhydrous DMSO

Transfer to vial

3. Vortex to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C or -20°C

6. Prepare Working Solution

Thaw one aliquot
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Workflow for preparing Pivanex stock solution.

4.2. Pivanex (HDAC Inhibitor) Signaling Pathway
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Simplified signaling pathway of Pivanex as an HDAC inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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